Cas no 394228-01-4 (2,5-dichloro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide)

• Product Name: 2,5-dichloro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide
• CAS No: 394228-01-4
• MF: C₁₂H₆Cl₂N₂OS₃
• MW: 361.289836406708
• CID: 6144011
• PubChem ID: 3643024
• Update Time: 2025-06-15

2,5-dichloro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide
• F0737-0367
• Oprea1_156068
• AKOS024598753
• 394228-01-4
• 2,5-dichloro-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)thiophene-3-carboxamide
• 2,5-dichloro-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]thiophene-3-carboxamide
• HMS1644B06
• 2,5-dichloro-N-(4-(thiophen-2-yl)thiazol-2-yl)thiophene-3-carboxamide

• Inchi： 1S/C12H6Cl2N2OS3/c13-9-4-6(10(14)20-9)11(17)16-12-15-7(5-19-12)8-2-1-3-18-8/h1-5H,(H,15,16,17)
• InChI Key： KHHOZSDMPMGFNP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C(NC1=NC(=CS1)C1=CC=CS1)=O

Computed Properties

• Exact Mass: 359.9019317g/mol
• Monoisotopic Mass: 359.9019317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 127Ų

Additional information on 2,5-dichloro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide

Comprehensive Overview of 2,5-Dichloro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide (CAS No. 394228-01-4)

2,5-Dichloro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide (CAS No. 394228-01-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiophene and thiazole moieties, exhibits remarkable potential in various applications, including pharmaceutical research and advanced material development. Its molecular structure, featuring a carboxamide linkage, makes it a versatile intermediate for synthesizing more complex molecules.

The growing interest in heterocyclic compounds like 2,5-dichloro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide is driven by their diverse biological activities and electronic properties. Researchers are particularly intrigued by its potential as a building block for drug discovery, especially in targeting enzymes or receptors associated with inflammatory diseases and metabolic disorders. Recent studies have also explored its role in organic electronics, where its conjugated system could contribute to the development of semiconducting materials.

One of the most frequently asked questions about this compound revolves around its synthetic routes and purification methods. Given the complexity of its structure, optimizing the synthesis of CAS No. 394228-01-4 requires careful consideration of reaction conditions, such as temperature, solvent choice, and catalysts. Advanced techniques like HPLC and NMR spectroscopy are often employed to ensure high purity, which is critical for its application in sensitive research areas.

In the context of green chemistry, there is increasing demand for sustainable approaches to producing such compounds. Researchers are investigating catalytic methods and solvent-free reactions to minimize environmental impact while maintaining yield and efficiency. This aligns with broader trends in the chemical industry, where eco-friendly synthesis is becoming a priority for both regulatory compliance and corporate responsibility.

Another hot topic is the structure-activity relationship (SAR) of 2,5-dichloro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide. Understanding how modifications to its core structure affect its biological or electronic properties is essential for tailoring its performance in specific applications. Computational tools like molecular docking and DFT calculations are increasingly used to predict these relationships, accelerating the design of derivatives with enhanced functionality.

The compound’s stability under various conditions is also a key consideration for researchers. Questions about its storage requirements, shelf life, and compatibility with other chemicals are common in online forums and academic discussions. Proper handling and storage in anhydrous environments are often recommended to prevent degradation, especially given the sensitivity of its thiazole and thiophene rings to moisture and oxygen.

From a commercial perspective, the availability of CAS No. 394228-01-4 from suppliers is a frequent query among researchers. While it remains a niche product, its demand is steadily growing, particularly in academic and industrial labs focused on high-throughput screening and material science innovations. Suppliers often highlight its high purity and batch consistency as selling points, catering to the stringent requirements of modern research.

In summary, 2,5-dichloro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, coupled with ongoing advancements in synthetic and analytical techniques, position it as a compound of enduring interest. As research continues to uncover new possibilities for this molecule, its role in shaping future technologies—from pharmaceuticals to smart materials—is likely to expand even further.